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Compound of Interest

3,5-difluoro-4-
Compound Name:

phenoxybenzaldehyde
CAS No.: 1285690-36-9
Cat. No.: B6149874

Get Quote

\ J

Chemical Identity & Physicochemical Profile

¢ Chemical Name: 3,5-Difluoro-4-phenoxybenzaldehyde[1][2][3][4][5]
e CAS Number: 1285690-36-9[1][2][3]

e Molecular Formula: C13HsF202[3][4]

¢ Molecular Weight: 234.20 g/mol [3][4]

¢ Structural Characterization: A benzaldehyde core substituted with two fluorine atoms at the
meta positions (3,[2][3]5) and a phenoxy ether linkage at the para position (4).
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Property

Value
(Experimental/Predicted)

Technical Context

Physical State

Solid (Low Melting) or Viscous
Liquid

The phenoxy group disrupts
crystal packing compared to
simple benzaldehydes, often

lowering the melting point.

Flash Point

~114°C (Predicted)

Class 11IB Combustible Liquid.
High flash point reduces
immediate flammability risk but
supports combustion once

ignited.

Solubility

DMSO, DCM, Ethyl Acetate

Lipophilic nature (LogP ~3.5)
ensures high solubility in
organic solvents but negligible

solubility in water.

Reactivity

Air-Sensitive (Oxidation)

The aldehyde moiety is prone
to autoxidation to the
corresponding carboxylic acid
(3,5-difluoro-4-phenoxybenzoic

acid) upon air exposure.

Hazard Identification & Mechanistic Toxicology

 Signal Word:WARNING

o GHS Classifications (Derived from Structure-Activity Relationships):

o Skin Irritation (Category 2): H315

o Eye Irritation (Category 2A): H319

o Specific Target Organ Toxicity - SE (Category 3): H335 (Respiratory Irritation)

Expert Insight: The "Why" Behind the Hazards
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» Aldehyde Reactivity: The electrophilic carbonyl carbon can react with nucleophilic residues
(lysine/cysteine) on skin proteins, leading to contact dermatitis and irritation. This mechanism
drives the H317 (Sensitization) potential often seen in benzaldehydes.

o Fluorine Substitution: The electron-withdrawing fluorine atoms at the 3,5-positions increase
the electrophilicity of the aldehyde, potentially enhancing its reactivity with biological
nucleophiles compared to non-fluorinated analogs.

e Phenoxy Lipophilicity: The phenoxy group significantly increases the molecule's ability to
penetrate the stratum corneum (skin barrier). While systemic toxicity data is limited for this
specific CAS, structural analogs (pyrethroid intermediates) suggest potential for CNS effects
if absorbed in large quantities.

Risk Mitigation & Handling Protocols
A. Engineering Controls

e Primary Containment: All weighing and transfer operations must be conducted inside a
certified Chemical Fume Hood.

o Atmosphere: Handle under an inert atmosphere (Nitrogen or Argon) to prevent product
degradation (oxidation) and minimize vapor formation.

B. Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

o o Standard protection against
Gloves Nitrile (Minimum 0.11 mm) o
incidental splash.

Required for prolonged

handling or immersion. The
High-Risk Gloves Laminate (Silver Shield) phenoxy group can facilitate

permeation through standard

latex/thin nitrile.

If fume hood is unavailable or

during spill cleanup. The OV
Respiratory P95/ N95 + OV Cartridge (Organic Vapor) filter captures

aldehyde vapors; P95 captures

particulates.

Safety glasses are insufficient
) due to the risk of irreversible
Eye/Face Chemical Goggles ] ]
corneal opacity common with

reactive aldehydes.

Emergency Response & Decision Logic
Fire Fighting: The HF Risk

Critical Warning: Combustion of this compound releases Hydrogen Fluoride (HF) gas due to

the thermal decomposition of the C-F bonds.
o Extinguishing Media: Water spray, dry chemical, or COx-.

o Protocol: Firefighters must wear full-face SCBA. Water runoff will be acidic (HF) and must be
contained; do not allow it to enter drains.

Spill Response Workflow

o Evacuate: Clear the immediate area of non-essential personnel.

¢ Ventilate: Maximize fume hood airflow or open lab ventilation.
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o Neutralize/Absorb: Use a non-combustible absorbent (Vermiculite or Sand). Do not use

paper towels (combustible).

o Decontaminate: Wash the surface with a dilute soap/water solution.

Visualized Emergency Logic

The following diagram outlines the decision-making process for accidental exposure or release.

Incident Detected

Identify Type

'

Spill / Leak Fire / Combustion Personnel Exposure

/ P

1. Evacuate & Ventilate
2. Don PPE (Resp + Goggles)

'

Absorb with Vermiculite Use Water Spray / CO2
(NO Paper Towels) Wear SCBA

Eye: Flush 15min
Consult Ophthalmologist

WARNING: HF Gas Release Skin: Wash 15min (Soap+Water)

Dispose as Halogenated Waste

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree emphasizing the risk of HF formation during

combustion.
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Synthesis & Application Context

This compound is primarily utilized as an intermediate in the synthesis of agrochemicals
(pyrethroids) and pharmaceutical scaffolds.

» Reactivity Profile: The aldehyde group serves as a versatile "handle" for:
o Reductive Amination: To form benzylamines.
o Wittig Olefination: To extend the carbon chain (common in pyrethroid synthesis).
o Oxidation: To form the benzoic acid derivative.

o Storage Stability: Due to the electron-withdrawing effect of the fluorine atoms, the carbonyl
carbon is highly electrophilic. This increases susceptibility to hydration (gem-diol formation) if
stored in humid conditions. Store strictly under Argon at 2-8°C.

Chemical Handling Workflow

Allow warm to RT Dissolve immediatel Reaction Setup Monitor TLC/LCMS Quench/Workup Aqueous Layers

Weighing
(Fume Hood, Antistatic) (Inert Atmosphere) (Neutralize pH)

Click to download full resolution via product page

Figure 2: Recommended laboratory workflow to minimize degradation and exposure.

Ecological Impact & Disposal

o Ecotoxicity: Phenoxybenzaldehydes are often toxic to aquatic life (Fish/Daphnia) due to their
structural similarity to pyrethroid insecticides.

o Precaution: Prevent entry into surface water or sanitary sewer systems.
» Disposal Code:Halogenated Organic Solvent/Waste.

o Do not mix with non-halogenated solvents, as this increases the cost and complexity of
incineration.
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o Incineration requires a facility equipped with a scrubber to neutralize Hydrogen Fluoride
(HF) emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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